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Compound of Interest

Compound Name: Furo[3,2-c]pyridine-4-methanol

Cat. No.: B053325 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of Furo[3,2-c]pyridine-4-methanol, a heterocyclic compound that requires careful

management as chemical waste. Adherence to these protocols is essential for minimizing risks

and complying with regulatory standards.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to be aware of the potential hazards

associated with Furo[3,2-c]pyridine-4-methanol and to use appropriate personal protective

equipment (PPE). While a specific Safety Data Sheet (SDS) for this exact compound is not

readily available, data from structurally similar compounds such as other furo[3,2-c]pyridines

and pyridinemethanols indicate that this substance should be handled with care.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat, long pants, and closed-toe shoes.
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Respiratory Protection: Work in a well-ventilated area, preferably a certified laboratory

chemical fume hood, to avoid inhalation of any dust or vapors.

II. Step-by-Step Disposal Procedure
The disposal of Furo[3,2-c]pyridine-4-methanol must be conducted in accordance with local,

state, and federal regulations for hazardous waste. Do not dispose of this chemical down the

drain or in regular trash.

Waste Segregation and Collection:

Designate a specific, clearly labeled, and compatible waste container for Furo[3,2-
c]pyridine-4-methanol waste. The container should be made of a material that will not

react with the chemical.

Collect all waste containing Furo[3,2-c]pyridine-4-methanol, including unused pure

compound, solutions, and contaminated materials (e.g., pipette tips, weighing paper,

contaminated gloves), in this designated container.

Keep the waste container tightly sealed when not in use.

Labeling of Waste Container:

Attach a completed hazardous waste label to the container as soon as the first waste is

added.

The label must include:

The words "Hazardous Waste."

The full chemical name: "Furo[3,2-c]pyridine-4-methanol."

The CAS number: 117013-87-3.[1]

An indication of the hazards (e.g., "Toxic," "Irritant"). Based on related compounds, it

may cause skin and serious eye irritation.[2]

The accumulation start date.
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The name and contact information of the generating laboratory or principal investigator.

Storage of Chemical Waste:

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

waste accumulation area.

Store away from incompatible materials, such as strong oxidizing agents and acids.[3]

Keep the storage area cool and dry, and away from sources of ignition.[3]

Arranging for Disposal:

Once the waste container is full or is no longer being used, arrange for its disposal through

your institution's Environmental Health and Safety (EHS) office or a licensed hazardous

waste disposal contractor.

Follow your institution's specific procedures for chemical waste pickup, which may include

completing a chemical collection request form.[3]

The preferred method for the ultimate disposal of such organic chemical waste is typically

high-temperature incineration at a licensed facility.[4]

III. Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Absorb the Spill: For small spills, use an inert, non-combustible absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).

Collect and Dispose: Carefully collect the absorbed material using spark-proof tools and

place it in the designated hazardous waste container.[5]
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Decontaminate: Clean the spill area thoroughly with an appropriate solvent (e.g., soap and

water), and collect the cleaning materials as hazardous waste.

Report: Report the spill to your supervisor and your institution's EHS office.

IV. Summary of Key Disposal Information
Parameter Guideline

Waste Classification Hazardous Chemical Waste

Primary Disposal Method Incineration by a licensed facility[4]

Container Type Sealable, airtight, compatible waste container[3]

Storage Conditions
Cool, dry, well-ventilated, secure area away

from incompatibles[3]

Required PPE
Safety goggles, chemical-resistant gloves, lab

coat

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Furo[3,2-c]pyridine-4-methanol.

Caption: Workflow for the safe disposal of Furo[3,2-c]pyridine-4-methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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